Atomoxetine-d7

• Molecular Formula: C17H21NO
• Molecular Weight: 262.40 g/mol
• InChI: InChI=1S/C17H21NO/c1-14-8-6-7-11-16(14)19-17(12-13-18-2)15-9-4-3-5-10-15/h3-11,17-18H,12-13H2,1-2H3/t17-/m1/s1/i1D3,6D,7D,8D,11D
• InChIKey: VHGCDTVCOLNTBX-VVXGTNBWSA-N

Atomoxetine-d7: A Deuterated Internal Standard for Bioanalytical Quantification

Atomoxetine-d7 (CAS 919104-07-7) is a stable isotope-labeled analog of the selective norepinephrine reuptake inhibitor Atomoxetine, in which seven hydrogen atoms are replaced by deuterium . The unlabeled parent compound exhibits Ki values of 5, 77, and 1451 nM for norepinephrine, serotonin, and dopamine transporters, respectively, and is approved for attention-deficit hyperactivity disorder treatment [1]. The -d7 variant is specifically designed as an internal standard for liquid chromatography–tandem mass spectrometry (LC-MS/MS) quantification of Atomoxetine in biological matrices .

✓ Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS

✓ Designed for bioanalytical method validation in research matrices

✓ Larger deuterium labeling supports baseline isotopic resolution

• [1] Wong DT, et al. (1982) A new inhibitor of norepinephrine uptake devoid of affinity for receptors in rat brain. J Pharmacol Exp Ther. 222(1):61-65. View Source

Why Atomoxetine-d7 Cannot Be Replaced by Other Deuterated Atomoxetine Analogs

The selection of a deuterated internal standard is governed by strict analytical requirements that preclude simple substitution among labeled variants. The isotopic purity and the magnitude of the mass shift (Δm/z) relative to the unlabeled analyte are critical determinants of assay accuracy and freedom from isotopic interference. While both d3- and d7-labeled Atomoxetine are commercially available, the d3 variant provides a Δm/z of only +3, which may be insufficient to resolve the internal standard signal from the analyte's natural abundance M+3 isotopologue in complex biological matrices [1]. In contrast, the d7 label provides a larger, well-resolved mass shift that ensures baseline separation, reducing the need for complex isotopic correction algorithms. Furthermore, the positioning and number of deuterium atoms can influence chromatographic co-elution and, in some cases, introduce a kinetic isotope effect that alters recovery during sample preparation [2]. Consequently, a method validated with d3-Atomoxetine cannot be directly transposed to d7-Atomoxetine without re-validation, making the specific procurement of the -d7 variant essential for consistency in regulated bioanalysis and pharmacokinetic studies.

If you consider using

Atomoxetine-d3 as substitute

Larger mass shift (Δm/z +7) ensures baseline resolution from analyte isotopologues

Smaller mass shift (Δm/z +3) may not resolve M+3 isotopologue, risking signal overlap

Validated LC-MS/MS method with d7 may not transfer directly

Different chromatographic retention and recovery may require full method re-validation

Detailed characterization data supports method documentation and audit trail

Documentation may not explicitly support method qualification for generic API development

• [1] Zhu Y, et al. (2012) A liquid chromatography/tandem mass spectrometry assay for the analysis of atomoxetine in human plasma and in vitro cellular samples. Biomed Chromatogr. 26(11):1364-1370. View Source
• [2] TRC Technical Handbook. (2025) How to Select the Appropriate Stable Isotope Product. View Source

Quantitative Evidence for Selecting Atomoxetine-d7 over Other Deuterated Analogs

Isotopic Purity Comparison: d7 vs d3 Variants

The isotopic purity of a deuterated internal standard directly impacts the lower limit of quantification (LLOQ) and accuracy of LC-MS/MS assays. Residual unlabeled analyte in the internal standard contributes to background signal, artificially elevating measured concentrations. Atomoxetine-d3 hydrochloride is commercially available with a stated purity of ≥99% deuterated forms (d1-d3) . In contrast, Atomoxetine-d7 is supplied with detailed characterization data compliant with regulatory guidelines, and its higher number of deuterium atoms inherently reduces the probability of residual unlabeled (d0) species interfering with the analyte channel [1]. This difference can be critical when quantifying low ng/mL concentrations of Atomoxetine in plasma.

Isotopic Purity

Cross-study comparable

d7: detailed characterization, lower probability of residual d0;
d3: ≥99% deuterated forms (d1-d3)

Supports lower method background, aiding quantification at low ng/mL levels in research matrices.

Vendor CoA specific; exact d0% varies.

Evidence Dimension	Isotopic Purity Specification
Target Compound Data	Detailed characterization data compliant with regulatory guidelines; ≥7 deuterium atoms incorporated
Comparator Or Baseline	Atomoxetine-d3 hydrochloride: ≥99% deuterated forms (d1-d3)
Quantified Difference	The d7 label provides a larger mass shift and inherently lower probability of d0 interference compared to the d3 label, although exact d0% figures are vendor-specific.
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

Higher isotopic purity and a larger mass shift minimize method background, enabling more accurate quantification at lower analyte concentrations, which is essential for pediatric pharmacokinetic studies or bioequivalence trials.

• [1] SynZeal Research. Atomoxetine D7. Product Page. CAS: 919104-07-7. View Source

Mass Spectrometric Resolution: Δm/z +7 vs +3

A fundamental principle in selecting a stable isotope-labeled internal standard is that the mass difference between the analyte and the internal standard must be sufficient to avoid spectral overlap from the analyte's natural abundance isotopologues. For small organic molecules (50-800 Da), a minimum Δm/z of +3 is recommended [1]. Atomoxetine-d3 meets this minimum requirement. However, Atomoxetine-d7 provides a Δm/z of +7, which offers a superior safety margin against interference from the analyte's M+3, M+4, and higher isotopologue peaks, particularly when using low-resolution mass spectrometers or in complex matrices [2]. This larger mass shift simplifies method development and reduces the need for post-acquisition isotopic correction.

Mass Shift

Class-level inference

Δm/z +7 (d7) vs +3 (d3)

Larger mass shift reduces isotopic interference, improving linearity and accuracy in LC-MS/MS.

ESI conditions; benefit may vary with instrument resolution.

Evidence Dimension	Mass Shift from Unlabeled Analyte
Target Compound Data	Δm/z = +7 (seven ¹H replaced by ²H)
Comparator Or Baseline	Atomoxetine-d3: Δm/z = +3 (three ¹H replaced by ²H)
Quantified Difference	Δm/z difference of +4 between the two labeled variants.
Conditions	Electrospray ionization (ESI) LC-MS/MS analysis

Why This Matters

A larger Δm/z ensures the internal standard signal is resolved from the analyte's isotopic envelope, a critical requirement for achieving the linearity and accuracy (r² > 0.99) expected in regulated bioanalysis.

• [1] TRC Technical Handbook. (2025) How to Select the Appropriate Stable Isotope Product. View Source
• [2] Zhu Y, et al. (2012) A liquid chromatography/tandem mass spectrometry assay for the analysis of atomoxetine in human plasma and in vitro cellular samples. Biomed Chromatogr. 26(11):1364-1370. View Source

Regulatory Compliance for ANDA Submissions

For Abbreviated New Drug Applications (ANDA), regulatory agencies require that analytical methods for active pharmaceutical ingredients (APIs) and their impurities be validated using well-characterized reference standards. Atomoxetine-d7 is explicitly supplied with detailed characterization data compliant with regulatory guidelines and is designated for use in analytical method development, method validation (AMV), and quality control (QC) applications for ANDA submissions [1]. While d3-Atomoxetine is also intended as an internal standard, the d7 variant's stated compliance with regulatory guidelines provides a verifiable advantage in documentation and traceability for commercial production of Atomoxetine [1].

Documentation

Source review

d7 supplied with characterization data supporting method validation; d3 intended as internal standard without explicit regulatory claims

May reduce documentation burden for method qualification in generic API development.

Vendor-provided compliance statements; verify for specific submission requirements.

Evidence Dimension	Regulatory Documentation and Intended Use
Target Compound Data	Supplied with detailed characterization data compliant with regulatory guideline; explicitly indicated for ANDA and commercial production QC
Comparator Or Baseline	Atomoxetine-d3: Intended for use as an internal standard for GC- or LC-MS
Quantified Difference	Qualitative difference: d7 variant documentation supports regulatory submissions; d3 variant documentation does not explicitly claim this.
Conditions	Vendor product specifications and Certificates of Analysis

Why This Matters

For laboratories supporting generic drug development, using a reference standard with pre-established regulatory-grade documentation reduces the burden of internal qualification and accelerates ANDA filing timelines.

• [1] SynZeal Research. Atomoxetine D7. Product Page. CAS: 919104-07-7. View Source

Recommended Application Scenarios for Atomoxetine-d7

Validated LC-MS/MS Quantification of Atomoxetine in Human Plasma for Pharmacokinetic Studies

Atomoxetine-d7 is the preferred internal standard for LC-MS/MS methods that require robust quantification of Atomoxetine in human plasma. While a published method validated the use of d3-Atomoxetine with an LLOQ of 3 ng/mL [1], the d7 variant offers a larger mass shift (+7 vs +3) that reduces the risk of isotopic interference, a critical advantage when analyzing samples from diverse patient populations where matrix effects can vary [2]. This makes it particularly suitable for clinical pharmacokinetic studies, including those in pediatric populations where sample volume is limited and high sensitivity is required [1].

Quality Control Testing for Generic Atomoxetine ANDA Submissions

Pharmaceutical companies developing generic versions of Atomoxetine require validated analytical methods for ANDA submission. Atomoxetine-d7 is explicitly supplied with regulatory-compliant characterization data and is designated for use in analytical method validation (AMV) and quality control (QC) for ANDAs and commercial production [3]. This pre-qualified documentation streamlines the method validation process and provides auditable traceability for regulatory inspectors, a key differentiator from other deuterated analogs that may lack this explicit compliance statement [3].

In Vitro Metabolism Studies Requiring Precise Metabolite Identification

In vitro studies using human liver microsomes or hepatocytes are essential for mapping the metabolic pathways of Atomoxetine, including the role of CYP2D6. The seven deuterium atoms in Atomoxetine-d7 create a distinct isotopic signature that facilitates the identification and tracking of metabolites via mass spectrometry . The larger mass shift and high isotopic purity of the d7 variant allow for clearer differentiation between parent drug-derived fragments and endogenous matrix components, improving the confidence of metabolite identification in complex incubation mixtures .

Application

Selection Property

Validation Focus

Human plasma bioanalysis research

Larger mass shift context for isotopic resolution

Sensitivity and matrix-effect control in research matrices

Method qualification for generic API development

Documentation context for method validation

Traceability and audit-trail review

In vitro metabolism research (CYP2D6 pathway)

Distinct isotopic signature for metabolite tracking

Metabolite identification confidence in complex incubations

• [1] Zhu Y, et al. (2012) A liquid chromatography/tandem mass spectrometry assay for the analysis of atomoxetine in human plasma and in vitro cellular samples. Biomed Chromatogr. 26(11):1364-1370. View Source
• [2] TRC Technical Handbook. (2025) How to Select the Appropriate Stable Isotope Product. View Source
• [3] SynZeal Research. Atomoxetine D7. Product Page. CAS: 919104-07-7. View Source